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Introduction

Phenyl nitrite (CsHsNO2) is an organic compound belonging to the class of nitrite esters. It is
characterized by a nitrosooxy group (-ONO) attached to a phenyl ring. This technical guide
provides a comprehensive overview of the molecular properties of phenyl nitrite, a detailed,
generalized protocol for its synthesis, and a visualization of the synthetic pathway. The
information presented is intended for use in research and development settings.

Core Data

The fundamental molecular properties of phenyl nitrite are summarized in the table below.

Property Value Citation(s)
Chemical Formula CeHsNO:2 [1]
Molecular Weight 123.11 g/mol [1]

IUPAC Name Phenyl nitrite

SMILES C1=CC=C(C=C1)ON=0
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Experimental Protocols
General Synthesis of Phenyl Nitrite

The synthesis of phenyl nitrite is typically achieved through the reaction of phenol with nitrous
acid. The nitrous acid is generated in situ by the reaction of an alkali metal nitrite, such as
sodium nitrite, with a strong mineral acid like sulfuric or hydrochloric acid.[2][3]

Materials:

e Phenol (CeHsOH)

Sodium Nitrite (NaNO2)

Sulfuric Acid (H2S0a4) or Hydrochloric Acid (HCI), dilute

Distilled water

Diethyl ether or other suitable organic solvent

Anhydrous magnesium sulfate or sodium sulfate

e ICce

Equipment:

e Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e |ce bath

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
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Procedure:
e Preparation of Reactants:

o Dissolve a known quantity of phenol in a suitable solvent, such as water or an alcohol-
water mixture, in a round-bottom flask.

o Prepare an aqueous solution of sodium nitrite.
o Prepare a dilute solution of the mineral acid (e.g., 1-2 M).
» Reaction Setup:

o Place the round-bottom flask containing the phenol solution in an ice bath on a magnetic
stirrer and begin stirring.

o Fit the flask with a dropping funnel.
o Addition of Reagents:
o Slowly add the sodium nitrite solution to the stirred phenol solution.

o From the dropping funnel, add the dilute mineral acid dropwise to the reaction mixture.
Maintain the temperature of the reaction mixture between 0-5 °C throughout the addition
of the acid. The slow addition of acid is crucial to control the rate of formation of nitrous
acid and to prevent side reactions.

e Reaction Monitoring:

o The reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC). The reaction is typically complete after a few hours of stirring at
low temperature.

e Work-up and Isolation:
o Once the reaction is complete, transfer the mixture to a separatory funnel.

o Extract the aqueous layer with a suitable organic solvent like diethyl ether.
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o Combine the organic extracts and wash them with a saturated sodium bicarbonate
solution to neutralize any remaining acid, followed by a wash with brine.

o Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or
sodium sulfate.

o Filter off the drying agent.

o Purification:

o Remove the solvent from the filtrate using a rotary evaporator under reduced pressure to
yield the crude phenyl nitrite.

o Further purification can be achieved by distillation under reduced pressure.
Safety Precautions:
 All procedures should be carried out in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

e Phenol is corrosive and toxic. Handle with care.
 Nitrite esters can be unstable; avoid exposure to heat or shock.
e The reaction may produce nitrogen oxides, which are toxic gases.

Visualizations
Synthesis of Phenyl Nitrite

The following diagram illustrates the two-step process for the synthesis of phenyl nitrite,
starting with the in-situ generation of nitrous acid followed by its reaction with phenol.
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In-situ Generation of Nitrous Acid
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Caption: Synthesis pathway of phenyl nitrite from phenol and in-situ generated nitrous acid.
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Decomposition of Phenyl Nitrite

Phenyl nitrite can decompose, particularly under acidic conditions or upon heating, to yield
various products, including nitrogen oxides. This reactivity is a key characteristic of nitrite

esters.
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Caption: Generalized decomposition pathway of phenyl nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Nitrite: A Technical Overview of its Properties
and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14694339#phenyl-nitrite-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/figure/Experimental-setup-for-the-synthesis-of-alkyl-nitrites-From-Picquet-2000_fig4_370218461
https://www.benchchem.com/product/b14694339#phenyl-nitrite-molecular-weight-and-formula
https://www.benchchem.com/product/b14694339#phenyl-nitrite-molecular-weight-and-formula
https://www.benchchem.com/product/b14694339#phenyl-nitrite-molecular-weight-and-formula
https://www.benchchem.com/product/b14694339#phenyl-nitrite-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14694339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14694339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

